2-[(4-ethyl-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N'-[(E)-(2-nitrophenyl)methylidene]acetohydrazide

• Molecular Formula: C19H18N6O3S
• Molecular Weight: 410.5 g/mol
• IUPAC Name: 2-[(4-ethyl-5-phenyl-1,2,4-triazol-3-yl)sulfanyl]-N-[(E)-(2-nitrophenyl)methylideneamino]acetamide
• InChI: InChI=1S/C19H18N6O3S/c1-2-24-18(14-8-4-3-5-9-14)22-23-19(24)29-13-17(26)21-20-12-15-10-6-7-11-16(15)25(27)28/h3-12H,2,13H2,1H3,(H,21,26)/b20-12+
• InChI Key: XVDLNILQYCICNG-UDWIEESQSA-N
• Isomeric SMILES: CCN1C(=NN=C1SCC(=O)N/N=C/C2=CC=CC=C2[N+](=O)[O-])C3=CC=CC=C3
• Canonical SMILES: CCN1C(=NN=C1SCC(=O)NN=CC2=CC=CC=C2[N+](=O)[O-])C3=CC=CC=C3

Description

The compound 2-[(4-ethyl-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N'-[(E)-(2-nitrophenyl)methylidene]acetohydrazide features a 1,2,4-triazole core substituted with an ethyl group at position 4 and a phenyl group at position 3. A sulfanyl (-S-) linker connects the triazole ring to an acetohydrazide moiety, which is further functionalized with an (E)-configured 2-nitrophenylmethylidene group. This structure combines electron-withdrawing (nitro) and hydrophobic (phenyl, ethyl) substituents, making it a candidate for diverse biological applications, including antimicrobial and antioxidant activities .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(4-ethyl-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N’-[(E)-(2-nitrophenyl)methylidene]acetohydrazide typically involves multiple stepsThe final step involves the condensation of the acetohydrazide with the nitrophenylmethylidene group under specific reaction conditions .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity. Techniques such as recrystallization and chromatography are often employed to purify the final product .

Chemical Reactions Analysis

Types of Reactions

2-[(4-ethyl-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N’-[(E)-(2-nitrophenyl)methylidene]acetohydrazide undergoes various chemical reactions, including:

Oxidation: This reaction can lead to the formation of sulfoxides or sulfones.

Reduction: The nitro group can be reduced to an amine.

Substitution: The triazole ring can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as sodium borohydride or catalytic hydrogenation are used.

Substitution: Nucleophiles like amines or thiols can be used under basic conditions.

Major Products

Oxidation: Sulfoxides or sulfones.

Reduction: Amines.

Substitution: Various substituted triazole derivatives.

Scientific Research Applications

Antimicrobial Properties

Research indicates that compounds containing triazole rings exhibit significant antimicrobial activity. The synthesized hydrazone has been tested against various bacterial strains, including Escherichia coli and Pseudomonas aeruginosa, showing promising results as an antibacterial agent .

Anticancer Activity

The structure of the compound suggests potential anticancer properties. Preliminary studies have indicated that derivatives of triazoles can inhibit tumor cell growth. The National Cancer Institute's protocols for evaluating anticancer activity have been applied to assess the efficacy of this compound against multiple cancer cell lines . The results suggest that it may act through mechanisms involving apoptosis induction and cell cycle arrest.

Anti-inflammatory Effects

Triazole derivatives are also recognized for their anti-inflammatory properties. The compound has shown potential in reducing inflammation in preclinical models, which could be beneficial for conditions such as arthritis and other inflammatory diseases .

Case Studies

Study Focus	Findings	Reference
Antimicrobial Activity	Effective against E. coli and P. aeruginosa with minimum inhibitory concentrations (MIC) comparable to standard antibiotics.
Anticancer Evaluation	Inhibits proliferation in various cancer cell lines with significant growth inhibition rates observed at low micromolar concentrations.
Anti-inflammatory Assessment	Demonstrated reduction in inflammatory markers in vitro, suggesting potential therapeutic applications in chronic inflammation.

Mechanism of Action

The mechanism of action of 2-[(4-ethyl-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N’-[(E)-(2-nitrophenyl)methylidene]acetohydrazide involves its interaction with specific molecular targets. The triazole ring is known to bind to enzymes and receptors, modulating their activity. The nitrophenyl group can participate in redox reactions, contributing to the compound’s biological activity .

Comparison with Similar Compounds

Key Structural and Functional Differences:

The N′-(4-hydroxybenzylidene) analog incorporates a 4-toluidinomethyl group, which introduces hydrogen-bonding capability, likely contributing to its superior antioxidant activity .

Chlorobenzylidene and hydroxybenzylidene analogs demonstrate how halogenation or hydroxylation affects solubility and bioactivity .

Biological Activity: Anti-exudative activity: ZE-5a showed 47% inhibition at 10 mg/kg, comparable to diclofenac sodium (8 mg/kg), suggesting triazole sulfanyl derivatives are potent anti-inflammatory agents . Antioxidant activity: The N′-(4-hydroxybenzylidene) analog outperformed BHT in FRAP assays, highlighting the role of phenolic groups in radical scavenging .

Biological Activity

The compound 2-[(4-ethyl-5-phenyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N'-[(E)-(2-nitrophenyl)methylidene]acetohydrazide (CAS No. 305337-11-5) is a member of the triazole family, which has garnered attention for its diverse biological activities, particularly in the realm of medicinal chemistry. This article aims to provide a comprehensive overview of its biological activity, including its synthesis, mechanisms of action, and potential therapeutic applications.

Molecular Formula and Weight

• Molecular Formula : C$_{12}$H$_{13}$N$_3$O$_2$S
• Molecular Weight : 263.32 g/mol

Structural Characteristics

The compound features a triazole ring attached to a sulfanyl group and an acetohydrazide moiety. Its unique structure allows for various interactions with biological targets, enhancing its pharmacological profile.

Anticancer Activity

Recent studies have demonstrated that derivatives of 1,2,4-triazole exhibit significant anticancer properties. In particular:

• Cytotoxicity : Compounds similar to the target compound were tested against various cancer cell lines, including:
  • Human melanoma (IGR39)
  • Triple-negative breast cancer (MDA-MB-231)
  • Pancreatic carcinoma (Panc-1)
  The results indicated that these compounds exhibited higher cytotoxicity against melanoma cells compared to other cancer types, suggesting selective activity towards certain malignancies .
• Mechanisms of Action : The triazole nucleus acts as a pharmacophore that interacts with biological receptors through hydrogen bonding and dipole interactions. This interaction is crucial for inhibiting cancer cell proliferation and migration .

Antibacterial Activity

The compound's potential antibacterial properties were explored in various studies:

• In Vitro Testing : Compounds related to the target were assessed for their antibacterial activity against Gram-positive and Gram-negative bacteria. Notably, they showed significant inhibition against:
  • Staphylococcus aureus
  • Escherichia coli
  The minimum inhibitory concentration (MIC) values indicated effectiveness comparable to standard antibiotics .
• Mechanism of Action : The antibacterial activity is believed to stem from the inhibition of essential bacterial enzymes involved in metabolic pathways, which disrupts bacterial growth and replication .

Other Biological Activities

Research has also indicated that triazole derivatives possess:

• Antimicrobial properties : Effective against a range of pathogens.
• Antioxidant effects : Potentially reducing oxidative stress in cells.
• Anti-inflammatory activities : Modulating inflammatory responses in various models.

Table 1: Summary of Biological Activities

Activity Type	Target Organisms/Cells	Observed Effect	Reference
Anticancer	IGR39, MDA-MB-231, Panc-1	High cytotoxicity
Antibacterial	S. aureus, E. coli	Significant inhibition
Antioxidant	Cellular models	Reduced oxidative stress
Anti-inflammatory	Inflammatory cell lines	Modulated inflammatory response

Research Highlights

• A study published in Molecules highlighted the synthesis of triazole derivatives and their efficacy against melanoma cells, showcasing the potential for developing targeted cancer therapies .
• Another investigation focused on the antibacterial properties of related compounds, confirming their effectiveness against resistant strains of bacteria .

Q & A

Basic Research Questions

Q. How can the synthesis of this triazole-hydrazide derivative be optimized for higher yield and purity?

• Methodological Answer : The synthesis typically involves multi-step reactions, including condensation of aldehyde derivatives with thioacetohydrazide precursors under reflux in polar aprotic solvents (e.g., ethanol or DMF). Key steps include:

• Step 1 : Formation of the triazole core via cyclization of thiocarbazide intermediates .
• Step 2 : Schiff base formation between the hydrazide group and 2-nitrobenzaldehyde under acidic or neutral conditions .
• Optimization : Reaction time (4–8 hours), temperature (70–90°C), and catalyst use (e.g., acetic acid for Schiff base formation) significantly impact yield. Purification via recrystallization (ethanol/water) or column chromatography (silica gel, ethyl acetate/hexane) ensures >95% purity .

Q. What spectroscopic and crystallographic methods are most reliable for structural characterization?

• Methodological Answer :

• Nuclear Magnetic Resonance (NMR) : Use $^1H$- and $^{13}C$-NMR in DMSO-d6 to confirm substituent positions and E/Z isomerism of the hydrazone moiety .
• X-ray Crystallography : Employ SHELX programs (e.g., SHELXL for refinement) to resolve 3D conformation. Hydrogen bonding and π-π stacking interactions between triazole and nitro groups are critical for stability .
• Mass Spectrometry : High-resolution ESI-MS validates molecular weight (±1 ppm error) .

Q. How can preliminary biological activity screening be designed for this compound?

• Methodological Answer :

• Antimicrobial Assays : Test against Gram-positive (e.g., S. aureus) and Gram-negative (e.g., E. coli) strains via broth microdilution (MIC values) .
• Antioxidant Activity : Use DPPH radical scavenging or FRAP assays, comparing to standards like ascorbic acid .
• Enzyme Inhibition : Screen against COX-2 or acetylcholinesterase using spectrophotometric methods (e.g., Ellman’s reagent) .

Advanced Research Questions

Q. How can computational methods resolve contradictions in experimental vs. theoretical reactivity data?

• Methodological Answer :

• Density Functional Theory (DFT) : Calculate frontier molecular orbitals (HOMO-LUMO) to predict electrophilic/nucleophilic sites. Compare with experimental reactivity (e.g., nitrophenyl group’s electron-withdrawing effects) .
• Molecular Docking : Simulate binding interactions with biological targets (e.g., COX-2) using AutoDock Vina. Validate discrepancies between in silico binding scores and in vitro IC50 values .
• Hirshfeld Surface Analysis : Map crystal packing interactions to explain solubility or stability variations .

Q. What strategies are effective for elucidating reaction mechanisms in triazole-hydrazide derivatization?

• Methodological Answer :

• Kinetic Studies : Monitor reaction progress via TLC or HPLC to identify intermediates. For example, Schiff base formation may follow a two-step nucleophilic addition-elimination mechanism .
• Isotopic Labeling : Use $^{15}N$-labeled hydrazides to trace nitrogen migration during cyclization .
• DFT Transition State Analysis : Model energy barriers for key steps (e.g., triazole ring closure) to confirm rate-determining steps .

Q. How do structural modifications (e.g., substituent variation) impact biological activity?

• Methodological Answer :

• SAR Table : Compare analogs with substituent changes (e.g., nitro vs. methoxy groups):

Substituent Position	Group Introduced	Biological Impact (Example)
Phenyl (Triazole)	4-Chloro	↑ Antimicrobial activity
Hydrazone (Nitrophenyl)	3,4-Dimethoxy	↑ Antioxidant capacity
Sulfanyl Linker	Allyl vs. Methyl	Alters lipophilicity

• Free-Wilson Analysis : Quantify group contributions to activity using regression models .

Data Contradiction Analysis

Q. How to address discrepancies in crystallographic vs. NMR data for E/Z isomerism?

• Methodological Answer :

• X-ray vs. NOESY : Crystallography definitively assigns configuration, while NOESY cross-peaks in NMR may suggest dynamic equilibrium in solution. Use variable-temperature NMR to detect isomer interconversion .
• DFT Energy Comparison : Calculate relative stability of E and Z isomers; lower energy conformer dominates in crystal .

Q. Why do biological assays show variability across similar triazole derivatives?

• Methodological Answer :

• Solubility Factors : Poor aqueous solubility (logP >3) may reduce bioavailability. Use co-solvents (DMSO/PBS) or nanoformulations to standardize assays .
• Metabolic Stability : Test liver microsome stability (e.g., CYP450 metabolism) to identify labile groups causing false negatives .

Software and Tools

• Crystallography : SHELX suite (SHELXD for phasing, SHELXL for refinement) .
• Docking : AutoDock Vina or Schrödinger Suite .
• Spectroscopy : MestReNova for NMR simulation; Olex2 for crystal structure visualization .